Cas no 1416371-19-1 (9-Phenanthreneboronic acid neopentylglycol ester)

9-Phenanthreneboronic acid neopentylglycol ester is a stabilized boronic ester derivative, commonly utilized in Suzuki-Miyaura cross-coupling reactions due to its enhanced air and moisture stability compared to free boronic acids. The neopentyl glycol moiety protects the boronic acid functionality, improving shelf life and handling under ambient conditions. This compound is particularly valuable in synthesizing polycyclic aromatic hydrocarbons (PAHs) and conjugated systems, where precise control over coupling efficiency is critical. Its crystalline solid form facilitates accurate weighing and reproducibility in synthetic applications. The product is suitable for use in pharmaceutical intermediates, organic electronics, and advanced material research, offering reliable performance in demanding coupling conditions.

9-Phenanthreneboronic acid neopentylglycol ester structure

1416371-19-1 structure

Product Name:9-Phenanthreneboronic acid neopentylglycol ester

CAS No:1416371-19-1

MF:C₁₉H₁₉BO₂

MW:290.163965463638

MDL:MFCD32876919

CID:4595579

PubChem ID:101882769

Update Time:2025-10-18

9-Phenanthreneboronic acid neopentylglycol ester Chemical and Physical Properties

Names and Identifiers

- 9-Phenanthreneboronic acid neopentylglycol ester
- 5,5-Dimethyl-2-(phenanthren-9-yl)-1,3,2-dioxaborinane
- 3-Hydroxy-2,2-dimethyl Propyl Hydrogen 9-phenanthryl Boronate
- 1,3,2-Dioxaborinane, 5,5-dimethyl-2-(9-phenanthrenyl)-
- 5,5-dimethyl-2-phenanthren-9-yl-1,3,2-dioxaborinane
- MFCD32876919
- F71443
- SY279654
- 1416371-19-1
- BS-47492
- MDL： MFCD32876919
- Inchi： 1S/C19H19BO2/c1-19(2)12-21-20(22-13-19)18-11-14-7-3-4-8-15(14)16-9-5-6-10-17(16)18/h3-11H,12-13H2,1-2H3
- InChI Key： WZXSJDKNWAQBOL-UHFFFAOYSA-N
- SMILES： O1CC(C)(C)COB1C1=CC2C(C3C1=CC=CC=3)=CC=CC=2

Computed Properties

Exact Mass: 290.1478100g/mol
Monoisotopic Mass: 290.1478100g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 1
Complexity: 387
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.5Å²

9-Phenanthreneboronic acid neopentylglycol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P886352-5g	9-Phenanthreneboronic acid neopentylglycol ester	1416371-19-1	98%	5g	585.00	2021-05-17
eNovation Chemicals LLC	Y1191462-5g	5,5-Dimethyl-2-(phenanthren-9-yl)-1,3,2-dioxaborinane	1416371-19-1	95%	5g	$515	2023-05-11
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R100533-250mg	9-Phenanthreneboronic acid neopentylglycol ester	1416371-19-1	97%	250mg	￥69	2023-09-10
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R100532-25g	9-Phenanthreneboronic acid neopentylglycol ester	1416371-19-1	98+%	25g	￥2022	2023-09-10
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R100532-5g	9-Phenanthreneboronic acid neopentylglycol ester	1416371-19-1	98+%	5g	￥630	2023-09-10
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R100532-1g	9-Phenanthreneboronic acid neopentylglycol ester	1416371-19-1	98+%	1g	￥200	2023-09-10
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00961828-1g	5,5-Dimethyl-2-(phenanthren-9-yl)-1,3,2-dioxaborinane	1416371-19-1	98+%	1g	￥71.0	2023-04-02
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00961828-5g	5,5-Dimethyl-2-(phenanthren-9-yl)-1,3,2-dioxaborinane	1416371-19-1	98+%	5g	￥228.0	2023-04-02
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00961828-25g	5,5-Dimethyl-2-(phenanthren-9-yl)-1,3,2-dioxaborinane	1416371-19-1	98+%	25g	￥758.0	2023-04-02
eNovation Chemicals LLC	Y1289599-25g	5,5-Dimethyl-2-(phenanthren-9-yl)-1,3,2-dioxaborinane	1416371-19-1	97%	25g	$155	2024-06-05